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This document provides detailed application notes and protocols for the successful
implementation of Quasar 670 dye in Stellaris RNA Fluorescence In Situ Hybridization (FISH)
experiments. Quasar 670, a far-red fluorescent dye, offers distinct advantages for RNA
detection, particularly in tissues with high autofluorescence.

Introduction to Quasar 670 in Stellaris RNA FISH

Stellaris RNA FISH is a powerful technique that enables the detection, localization, and
guantification of individual RNA molecules within fixed cells and tissues.[1][2] The method
utilizes a set of up to 48 short, fluorescently labeled oligonucleotides that bind along the target
RNA, creating a bright, diffraction-limited spot.[1][3]

Quasar 670 is a fluorescent dye that serves as a direct replacement for Cy5, with an
absorption maximum at approximately 647 nm and an emission maximum at 670 nm.[4][5][6][7]
Its emission in the far-red spectrum makes it particularly useful for minimizing interference from
cellular autofluorescence, which is more prevalent in the green and yellow channels.[4] This
property makes Quasar 670 an excellent choice for studies in tissues known for high
background, such as the brain.[8]

© 2026 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b15977218#bc-rfq
https://www.benchchem.com/product/b15977218/docs?utm_src=pdf-body#utilizing-quasar-670-in-stellaris-rna-fish-experiments-application-notes-and-protocols
https://www.benchchem.com/product/b15977218/docs?utm_src=pdf-body#utilizing-quasar-670-in-stellaris-rna-fish-experiments-application-notes-and-protocols
https://www.benchchem.com/product/b15977218/docs?utm_src=pdf-body#utilizing-quasar-670-in-stellaris-rna-fish-experiments-application-notes-and-protocols
https://www.ennovationlifesciences.com/index.php/stellaris-rna-fish/
https://oligos.biosearchtech.com/products/rna-fish
https://www.ennovationlifesciences.com/index.php/stellaris-rna-fish/
https://oligos.biosearchtech.com/support/resources/stellaris-rna-fish
https://www.benchchem.com/product/b15977218/docs?utm_src=pdf-body#utilizing-quasar-670-in-stellaris-rna-fish-experiments-application-notes-and-protocols
https://oligos.biosearchtech.com/support/resources/stellaris-rna-fish/dyes-and-modifications-for-stellaris
https://oligos.biosearchtech.com/support/education/fluorophores-and-quenchers/quasar-dyes
https://www.biocat.com/bc/pdf/Stellaris_Brochure.pdf
https://www.biosearchtech.com/nucleic-acid-chemistry-reagents-and-instruments/modified-oligo-synthesis-reagents/fluorophores-and-quenchers/cyanine/quasar-670-amidite/p/NACI2-014
https://oligos.biosearchtech.com/support/resources/stellaris-rna-fish/dyes-and-modifications-for-stellaris
https://www.benchchem.com/product/b15977218/docs?utm_src=pdf-body#utilizing-quasar-670-in-stellaris-rna-fish-experiments-application-notes-and-protocols
https://blog.biosearchtech.com/warning-pitfalls-ahead-how-to-avoid-the-most-common-stellaris-rna-fish-mistakes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15977218?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Key Advantages of Quasar 670:

Reduced Autofluorescence: Ideal for tissues with high intrinsic fluorescence.[4]

Multiplexing Capabilities: Spectrally distinct from commonly used dyes like Quasar 570,
enabling robust two-color and multi-color experiments.[4]

Suitability for High Probe Counts: Performs well in probe sets with a high number of
oligonucleotides (35 or more).[4]

Considerations:

Photostability: Quasar 670 has photostability characteristics similar to Cy5.[9] The use of
antifade mounting media is essential to preserve the fluorescent signal, especially during
prolonged imaging sessions.[4][9]

Apparent Brightness: The perceived brightness of Quasar 670 can be lower than that of
dyes like Quasar 570, a factor to consider in experimental design and imaging settings.[4]

Microscopy: While compatible with confocal microscopy, wide-field fluorescence
microscopes are often recommended to enhance sensitivity for low-light imaging and to
minimize photobleaching that can be exacerbated by intense laser sources.[8]

Data Presentation: Fluorophore Properties

For successful experimental design and multiplexing, a clear understanding of the spectral

properties of the chosen fluorophores is crucial. The following table summarizes the key

characteristics of Quasar 670 and other commonly used dyes in Stellaris RNA FISH.
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. . L. Extinction
Fluorophor Alternative Excitation Emission o
Coefficient Notes

e Dyes Max (nm) Max (nm)
(M~*cm™?)

Excellent for
tissues with
high
autofluoresce
nce and for
multiplexing
Quasar 670 Cy5 647 670 187,000[4] _
with Quasar
570.[4]
Requires
antifade
mounting

media.[4]

Bright and

stable dye,

suitable for
Quasar 570 Cy3 548 566 115,000

probe sets

with fewer

probes.[4]

Bright and
stable, a
CAL Fluor mCherry, good third
590 610 112,000 _
Red 610 TEXAS RED option for

multiplexing.

[4]

Alternative to
Quasar 570

CAL Fluor mKO, n )
538 559 Not specified depending on

Orange 560 mOrange .
microscope

filter sets.[4]

FAM FITC 495 520 Not specified Use with
(Fluorescein) caution due
to high
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cellular
autofluoresce
nce in the
green
channel.[4][8]

Experimental Protocols

Detailed below are protocols for performing Stellaris RNA FISH with Quasar 670-labeled
probes on both adherent cells and frozen tissue sections.

Stellaris RNA FISH Protocol for Adherent Cells

This protocol is adapted for cultured cells grown on coverglass.

Materials:

Cells grown on 18 mm round #1 coverglass

o 12-well cell culture plate

e Phosphate-Buffered Saline (PBS), RNase-free

» Fixation Buffer (e.g., 3.7% formaldehyde in PBS)

e 70% Ethanol

o Stellaris RNA FISH Hybridization Buffer (e.g., SMF-HB1-10)
» Stellaris RNA FISH Wash Buffer A (e.g., SMF-WA1-60)

o Stellaris RNA FISH Wash Buffer B (e.g., SMF-WB1-20)

e Quasar 670-labeled Stellaris RNA FISH Probes

* Nuclease-free water

e Deionized Formamide
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DAPI (4',6-diamidino-2-phenylindole)

Antifade Mounting Medium (e.g., Vectashield® H-1000)

Microscope slides

Clear nail polish
Procedure:

o Sample Preparation: a. Grow cells to the desired confluency on coverglass in a 12-well plate.
b. Aspirate the growth medium and wash the cells once with 1 mL of 1X PBS. c. Fix the cells
by adding 1 mL of Fixation Buffer and incubating for 10 minutes at room temperature. d.
Wash the cells twice with 1 mL of 1X PBS. e. Permeabilize the cells by adding 1 mL of 70%
ethanol and incubating for at least 1 hour at 4°C. Samples can be stored in 70% ethanol at
4°C for up to a week.

e Probe Hybridization: a. Prepare the Hybridization Buffer containing the Quasar 670-labeled
probes according to the manufacturer's instructions (typically a final concentration of 125
nM). b. Aspirate the 70% ethanol and wash the cells with 1 mL of Wash Buffer A for 5
minutes. c. Aspirate Wash Buffer A and add 100 pL of the probe-containing Hybridization
Buffer to each coverglass. d. Incubate in a humidified chamber at 37°C for 4-16 hours.

o Washing: a. After hybridization, briefly wash the cells with 1 mL of Wash Buffer A. b. Incubate
the cells in 1 mL of Wash Buffer A for 30 minutes at 37°C. c. For nuclear counterstaining,
replace Wash Buffer A with 1 mL of Wash Buffer A containing DAPI (e.g., 5 ng/mL) and
incubate for 30 minutes at 37°C. d. Briefly wash the cells with 1 mL of Wash Buffer B.

e Imaging: a. Mount the coverglass onto a microscope slide with a drop of antifade mounting
medium. b. Seal the edges of the coverglass with clear nail polish. c. Image the sample
using a fluorescence microscope equipped with appropriate filter sets for DAPI and Quasar
670.

Stellaris RNA FISH Protocol for Frozen Tissue Sections

This protocol is designed for fresh-frozen tissue sections mounted on slides.
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Materials:

e Slide-mounted frozen tissue sections (5-10 um thick)

e 4% Paraformaldehyde (PFA) in PBS, ice-cold

e PBS, RNase-free

e 70% and 100% Ethanol

o Stellaris RNA FISH Hybridization Buffer

o Stellaris RNA FISH Wash Buffer A

o Stellaris RNA FISH Wash Buffer B

e Quasar 670-labeled Stellaris RNA FISH Probes

¢ Nuclease-free water

e Deionized Formamide

o DAPI

e Antifade Mounting Medium

e Coverglass (e.g., 24 x 60 mm, #1)

o Clear nail polish

Procedure:

o Sample Preparation: a. Thaw the slide-mounted tissue section to room temperature. b. Fix
the tissue by immersing the slide in cold 4% PFA for 15 minutes. c. Wash the slide twice with
1X PBS for 5 minutes each. d. Dehydrate the tissue by immersing the slide sequentially in
70% and 100% ethanol for 3 minutes each. e. Air dry the slide for 5-10 minutes.

o Probe Hybridization: a. Prepare the Hybridization Buffer with Quasar 670 probes as
described for adherent cells. b. Apply 200 pL of the probe solution to the tissue section. c.
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Cover with a clean coverglass to spread the hybridization solution evenly. d. Incubate in a
humidified chamber at 37°C for at least 4 hours.

o Washing: a. After hybridization, immerse the slide in Wash Buffer A and gently remove the
coverglass. b. Incubate the slide in Wash Buffer A for 30 minutes at 37°C in the dark. c.
Counterstain with DAPI in Wash Buffer A for 30 minutes at 37°C in the dark. d. Immerse the
slide in Wash Buffer B for 3 minutes.

e Imaging: a. Briefly dip the slide in 50%, 85%, and 100% ethanol for 3 minutes each to
dehydrate. b. Air dry for 5-10 minutes. c. Add a drop of antifade mounting medium onto the
tissue section and cover with a clean coverglass. d. Seal the edges with clear nail polish and
allow to dry. e. Image using a fluorescence microscope with appropriate filters.

Visualizing Experimental Workflows and Signaling

Pathways
Stellaris RNA FISH General Workflow

The following diagram illustrates the key steps in a typical Stellaris RNA FISH experiment.

Sample Preparation

Stellaris RNA FISH Protocol Data Acquisition Data Analysis

Frozen Tissue ﬁ

Fixation P Permeabilization

Adherent Cells Q

Hybridization
(Quasar 670 Probes)

Image Analysis
(Spot Counting)

4
4

Washing & DAPI Stain P>| Fluorescence Microscopy

Click to download full resolution via product page

Caption: General workflow for a Stellaris RNA FISH experiment.

Multiplexing Strategy with Quasar 670
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A common application of Quasar 670 is in two-color or multi-color RNA FISH experiments,
often paired with Quasar 570.

Target RNA 1 Target RNA 2

Quasar 570 Probes Nucleus (DAPI)

Detect (Yellow-Orange Channel) Detect (Far-Red Channel)

Fluorescence Microscope

Click to download full resolution via product page

Caption: Multiplexing with Quasar 570 and Quasar 670 probes.

Application Example: Investigating the Wnt Signaling
Pathway

Stellaris RNA FISH can be used to visualize the expression and localization of key components
of signaling pathways, such as the Wnt/p-catenin pathway, which is crucial in development and
disease, including cancer.[10][11]

The diagram below illustrates how RNA FISH can be used to study the expression of Wnt
target genes.
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Caption: Wnt pathway analysis using Stellaris RNA FISH.
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Troubleshooting

Common issues encountered during Stellaris RNA FISH experiments and their potential

solutions are outlined below.

Issue

Possible Cause(s)

Suggested Solution(s)

No Signal or Weak Signal

- Low target RNA expression.-
RNA degradation.- Inefficient
probe hybridization.

- Confirm target expression
with a sensitive method like
gPCR.- Use RNase-free
reagents and consumables.-
Optimize hybridization time (up
to 16 hours).- Use a positive

control probe set.

High Background

- Non-specific probe binding.-
Cellular autofluorescence.-

Inadequate washing.

- Ensure appropriate
stringency in wash steps.- Use
Stellaris RNA FISH Buffers to
reduce background.[1]- For
autofluorescence, use far-red
dyes like Quasar 670.- Include
a "no probe" control to assess

autofluorescence.[8]

Signal Fades Quickly
(Photobleaching)

- Intense illumination.-

Absence of antifade reagent.

- Use an antifade mounting
medium.[4]- Minimize
exposure to excitation light.-
Image far-red dyes like Quasar
670 first in multiplex
experiments.[9]- Consider
using a wide-field microscope
over a confocal for sensitive

samples.[8]

Out-of-Focus Signal

- Sample thickness.- Incorrect

mounting.

- Acquire a Z-stack of images
and use a maximum intensity
projection.- Ensure the

coverglass is properly sealed

and the sampile is flat.
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By following these detailed protocols and considering the specific properties of Quasar 670,
researchers can successfully leverage this powerful tool for precise and sensitive RNA analysis
in a wide range of biological contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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